![molecular formula C6H7N3S B1661659 Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine CAS No. 933722-74-8](/img/structure/B1661659.png)
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine
Overview
Description
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine is a heterocyclic compound with a molecular weight of 153.21 . It is a powder in physical form . The IUPAC name for this compound is imidazo[2,1-b][1,3]thiazol-3-ylmethanamine .
Synthesis Analysis
The synthesis of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine and its analogs has been the subject of various studies . The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied .Molecular Structure Analysis
The molecular structure of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The InChI code for this compound is 1S/C6H7N3S/c7-3-5-4-10-6-8-1-2-9(5)6/h1-2,4H,3,7H2 .Chemical Reactions Analysis
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine is part of the imidazothiazole class of compounds, which have been found to exhibit a wide range of biological activities . The chemical reactions involving this compound and its derivatives are still under investigation .Scientific Research Applications
Anticancer Applications
The compound Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine has shown promising results in cancer research. Studies have compared its cytotoxic effect with well-known anticancer drugs like Cisplatin and Sorafenib, indicating its potential efficacy against a wide range of human cancer cell lines .
Antibacterial Activities
Research has also explored the antibacterial activities of imidazo[2,1-b]thiazole derivatives. These compounds, including Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine, have been found to exhibit strong antibacterial activities against various bacterial strains .
Safety and Hazards
Future Directions
The future directions for research on imidazo[2,1-b][1,3]thiazol-3-ylmethanamine and its derivatives include further investigation of their synthesis, chemical reactions, and biological activities . There is also interest in exploring their potential applications in the treatment of various diseases .
Mechanism of Action
Target of Action
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine is a compound that has been studied for its potential anticancer properties . The primary targets of this compound are cancer cells, particularly those of ovarian, colon, renal, and leukemia origin . The compound interacts with these cells, inhibiting their proliferation and inducing apoptosis .
Mode of Action
It is believed to interact with its targets through a series of steps, including amine-induced n-deprotection, oxidative aminocarbonylation of the triple bond (with csp h activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .
Biochemical Pathways
The compound’s interaction with its targets affects various biochemical pathways. It is known to induce cellular apoptosis, a process that involves a variety of biochemical pathways including the intrinsic and extrinsic apoptotic pathways . .
Pharmacokinetics
It is known that the compound undergoes oxidative metabolism in human liver microsomes to yield glutathione conjugates This suggests that the compound may be metabolized in the liver and excreted via the biliary system
Result of Action
The primary result of the action of Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine is the inhibition of cancer cell proliferation and the induction of apoptosis . This leads to a decrease in the number of cancer cells and potentially to the shrinkage of tumors. The compound has shown promising results in vitro, displaying broad-spectrum antiproliferative activity against a variety of cancer cell lines .
properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-3-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3S/c7-3-5-4-10-6-8-1-2-9(5)6/h1-2,4H,3,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKOOJZXSWSROLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CSC2=N1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701289787 |
Source
|
| Record name | Imidazo[2,1-b]thiazole-3-methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701289787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine | |
CAS RN |
933722-74-8 |
Source
|
| Record name | Imidazo[2,1-b]thiazole-3-methanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=933722-74-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Imidazo[2,1-b]thiazole-3-methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701289787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2,6-Dimethylmorpholin-4-YL)methyl]-3H-thieno[3,2-D]pyrimidin-4-one](/img/structure/B1661581.png)
![6-(4-ethylphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine](/img/structure/B1661587.png)
![Ethyl 5-benzyl-2-[(4-ethylbenzoyl)amino]-3-thiophenecarboxylate](/img/structure/B1661596.png)
![Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-](/img/structure/B1661598.png)